Cas no 1039813-06-3 (1-(3-benzyl-1,2,4-oxadiazol-5-yl)ethan-1-amine)
1-(3-benzyl-1,2,4-oxadiazol-5-yl)ethan-1-amine Chemical and Physical Properties
Names and Identifiers
-
- 1,2,4-Oxadiazole-5-methanamine, α-methyl-3-(phenylmethyl)-
- 1-(3-benzyl-1,2,4-oxadiazol-5-yl)ethan-1-amine
-
- Inchi: 1S/C11H13N3O/c1-8(12)11-13-10(14-15-11)7-9-5-3-2-4-6-9/h2-6,8H,7,12H2,1H3
- InChI Key: TXLVGLOXMNZBCL-UHFFFAOYSA-N
- SMILES: C(C1C=CC=CC=1)C1=NOC(C(N)C)=N1
1-(3-benzyl-1,2,4-oxadiazol-5-yl)ethan-1-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-147781-1.0g |
1-(3-benzyl-1,2,4-oxadiazol-5-yl)ethan-1-amine |
1039813-06-3 | 1g |
$0.0 | 2023-06-06 | ||
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD00965308-1g |
1-(3-Benzyl-1,2,4-oxadiazol-5-yl)ethan-1-amine |
1039813-06-3 | 95% | 1g |
¥4599.0 | 2023-03-01 | |
| Ambeed | A1043593-1g |
1-(3-Benzyl-1,2,4-oxadiazol-5-yl)ethan-1-amine |
1039813-06-3 | 95% | 1g |
$670.0 | 2024-04-26 | |
| Enamine | EN300-147781-50mg |
1-(3-benzyl-1,2,4-oxadiazol-5-yl)ethan-1-amine |
1039813-06-3 | 50mg |
$780.0 | 2023-09-28 | ||
| Enamine | EN300-147781-100mg |
1-(3-benzyl-1,2,4-oxadiazol-5-yl)ethan-1-amine |
1039813-06-3 | 100mg |
$817.0 | 2023-09-28 | ||
| Enamine | EN300-147781-250mg |
1-(3-benzyl-1,2,4-oxadiazol-5-yl)ethan-1-amine |
1039813-06-3 | 250mg |
$855.0 | 2023-09-28 | ||
| Enamine | EN300-147781-500mg |
1-(3-benzyl-1,2,4-oxadiazol-5-yl)ethan-1-amine |
1039813-06-3 | 500mg |
$891.0 | 2023-09-28 | ||
| Enamine | EN300-147781-1000mg |
1-(3-benzyl-1,2,4-oxadiazol-5-yl)ethan-1-amine |
1039813-06-3 | 1000mg |
$928.0 | 2023-09-28 | ||
| Enamine | EN300-147781-2500mg |
1-(3-benzyl-1,2,4-oxadiazol-5-yl)ethan-1-amine |
1039813-06-3 | 2500mg |
$1819.0 | 2023-09-28 | ||
| Enamine | EN300-147781-5000mg |
1-(3-benzyl-1,2,4-oxadiazol-5-yl)ethan-1-amine |
1039813-06-3 | 5000mg |
$2692.0 | 2023-09-28 |
1-(3-benzyl-1,2,4-oxadiazol-5-yl)ethan-1-amine Related Literature
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
4. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
Additional information on 1-(3-benzyl-1,2,4-oxadiazol-5-yl)ethan-1-amine
Comprehensive Overview of 1-(3-benzyl-1,2,4-oxadiazol-5-yl)ethan-1-amine (CAS No. 1039813-06-3): Properties, Applications, and Research Insights
The compound 1-(3-benzyl-1,2,4-oxadiazol-5-yl)ethan-1-amine (CAS No. 1039813-06-3) is a specialized organic molecule featuring a 1,2,4-oxadiazole core linked to a benzyl group and an ethylamine moiety. This unique structure has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a bioactive scaffold. The 1,2,4-oxadiazole ring, known for its metabolic stability and hydrogen-bonding capacity, enhances the molecule's utility in drug discovery, particularly in targeting central nervous system (CNS) disorders and inflammatory pathways.
Recent studies highlight the growing demand for heterocyclic compounds like 1-(3-benzyl-1,2,4-oxadiazol-5-yl)ethan-1-amine in addressing neurodegenerative diseases, a hot topic in 2024. Researchers are exploring its interactions with G-protein-coupled receptors (GPCRs), which are critical in treating conditions such as Parkinson's and Alzheimer's. The compound's lipophilicity and blood-brain barrier permeability make it a promising candidate for CNS-targeted therapeutics, aligning with trends in precision medicine.
From a synthetic chemistry perspective, CAS No. 1039813-06-3 is often synthesized via cyclization reactions between benzyl cyanide derivatives and hydroxylamine, followed by amine functionalization. Its structure-activity relationship (SAR) studies reveal that modifications to the benzyl group or ethylamine tail can significantly alter its binding affinity to biological targets. This adaptability has spurred innovations in combinatorial chemistry libraries, where it serves as a versatile building block.
Beyond pharmaceuticals, 1-(3-benzyl-1,2,4-oxadiazol-5-yl)ethan-1-amine finds applications in material science, particularly in designing fluorescent probes for cellular imaging. Its photostability and electron-withdrawing properties enable its use in organic light-emitting diodes (OLEDs), a sector experiencing rapid growth due to demand for energy-efficient displays. Industry experts frequently search for "oxadiazole-based OLED materials" or "small molecule CNS drug candidates," reflecting its cross-disciplinary relevance.
Quality control of CAS No. 1039813-06-3 involves advanced analytical techniques such as HPLC-MS and NMR spectroscopy to ensure purity, a critical factor given its use in high-value research. Suppliers often emphasize batch-to-batch consistency, as impurities can skew in vitro assay results. Regulatory guidelines like ICH Q3D for elemental impurities further underscore the need for stringent manufacturing protocols.
In summary, 1-(3-benzyl-1,2,4-oxadiazol-5-yl)ethan-1-amine exemplifies the convergence of medicinal chemistry and advanced materials. Its dual utility in life sciences and nanotechnology positions it as a compound of enduring interest, with ongoing research likely to uncover novel applications in bioconjugation and targeted drug delivery systems.
1039813-06-3 (1-(3-benzyl-1,2,4-oxadiazol-5-yl)ethan-1-amine) Related Products
- 915922-88-2(1-3-(4-methylphenyl)-1,2,4-oxadiazol-5-ylethanamine)
- 1334146-70-1(phenyl(5-propyl-1,2,4-oxadiazol-3-yl)methanamine hydrochloride)
- 689251-51-2(Benzenamine, 4-[(5-ethyl-1,2,4-oxadiazol-3-yl)methyl]- (9CI))
- 1184984-85-7((3-Methyl-1,2,4-oxadiazol-5-yl)(phenyl)methylamine Hydrochloride)
- 876715-43-4((3-Benzyl-1,2,4-oxadiazol-5-yl)methanamine)
- 1185301-35-2((3-Benzyl-1,2,4-oxadiazol-5-yl)methylamine Hydrochloride)
- 915919-76-5(1-(3-Phenyl-1,2,4-oxadiazol-5-yl)ethanamine)
- 883547-44-2(1-(3-(m-Tolyl)-1,2,4-oxadiazol-5-yl)ethanamine)
- 1094351-79-7([3-(4-Bromobenzyl)-1,2,4-oxadiazol-5-yl]methanamine)
- 529510-34-7(1,2,4-Oxadiazole, 5-ethyl-3-(phenylmethyl)-)